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Introduction
Neurocan, encoded by the NCAN gene, is a chondroitin sulfate proteoglycan predominantly

expressed in the central nervous system. As a key component of the extracellular matrix,

neurocan is implicated in the modulation of cell adhesion, migration, and neurite outgrowth.[1]

Altered NCAN expression has been associated with several neurological and psychiatric

disorders, including bipolar disorder and schizophrenia, making it a gene of interest for

therapeutic development and disease modeling.

The advent of CRISPR-Cas9 technology provides an unprecedented opportunity to precisely

edit the NCAN gene. This allows for the creation of robust in vitro and in vivo models to study

its function, validate it as a drug target, and potentially develop novel gene-based therapies for

related neurological conditions. These application notes provide a comprehensive overview

and detailed protocols for the targeted disruption of the NCAN gene in neuronal stem cells

using CRISPR-Cas9.

Signaling and Interaction Pathway of Neurocan
Neurocan functions as a crucial node in the extracellular matrix, interacting with various cell

surface and matrix proteins to regulate neuronal adhesion and neurite outgrowth.

Understanding these interactions is key to elucidating the functional consequences of NCAN

gene editing. Neurocan has been shown to bind to several important neural molecules,
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including Neural Cell Adhesion Molecule (N-CAM), L1/Ng-CAM, and TAG-1/axonin-1.[1] It also

interacts with extracellular matrix components like hyaluronic acid, tenascin-C, and tenascin-R.

[1] These interactions collectively influence the perineuronal environment and modulate

synaptic plasticity.
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Caption: Neurocan's interactions within the extracellular matrix and with neuronal surface

proteins.

Experimental Workflow for NCAN Gene Knockout
The general workflow for creating a stable NCAN knockout neuronal stem cell line involves

several key stages, from guide RNA design to validation of the gene edit.
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CRISPR-Cas9 Workflow for NCAN Knockout
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1. gRNA Design & Selection
(Targeting early exon of NCAN)
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(Cas9 & gRNA expression cassettes)

3. Transduction of Neuronal Stem Cells
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(e.g., Puromycin or FACS)

5. Genomic DNA Analysis
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7. Knockout Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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